3-(4-Methoxycyclohexyl)propylamine
Cat. No. B8350616
M. Wt: 171.28 g/mol
InChI Key: IJUVTDQUFFEGEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05849766
Procedure details
[(cis) and (trans)]-3-(4-Methoxycyclohexyl)-propylamine: A solution of 1.18 g (7.1 mmol) 3-(4-methoxyphenyl)propylamine in 50 mL of dioxane was hydrogenated at 138 bar and at 160° C. for 16 h in the presence of 0.5 g of 5% Ru/Al2O3. The catalyst was removed by filtration and the filtrate was concentrated to dryness. Preparative HPLC of the crude product by elution with 10% (10% concd NH4OH in MeOH)--CH2Cl2 furnished 723.5 mg (59%) of the cis/trans mixture of cyclohexylpropylamine (c/t=~3:1 by 1H NMR): 1H NMR (CDCl3, cis-isomer only) δ3.37 (br s, 1H), 3.27 (s, 3H), 2.64 (t, J=7.0 Hz, 2H), 2.10-0.87 (M, 15H); FDMS 172 (M+1).
[Compound]
Name
Ru Al2O3
Quantity
0.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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CO[CH:3]1[CH2:8][CH2:7][CH:6]([CH2:9]CCN)[CH2:5][CH2:4]1.C[O:14]C1C=CC(CCCN)=CC=1.C1(C[CH2:32][CH2:33][NH2:34])CCCCC1>O1CCOCC1>[CH:6]1([CH2:9][O:14][CH2:32][CH2:33][NH2:34])[CH2:5][CH2:4][CH2:3][CH2:8][CH2:7]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
COC1CCC(CC1)CCCN
|
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Name
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Quantity
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1.18 g
|
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Type
|
reactant
|
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Smiles
|
COC1=CC=C(C=C1)CCCN
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[Compound]
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Name
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Ru Al2O3
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Quantity
|
0.5 g
|
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Type
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reactant
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Smiles
|
|
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CCCCC1)CCCN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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Details
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The catalyst was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated to dryness
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WASH
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Type
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WASH
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Details
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Preparative HPLC of the crude product by elution with 10% (10% concd NH4OH in MeOH)
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CUSTOM
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Type
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CUSTOM
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Details
|
CH2Cl2 furnished
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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C1(CCCCC1)COCCN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
